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Introduction

Afizagabar (also known as S44819) is a first-in-class competitive and selective antagonist of
the a5 subunit-containing y-aminobutyric acid type A (GABA-A) receptors (a5-GABAARS).[1][2]
[3] These receptors are predominantly expressed in the hippocampus and are involved in
mediating tonic inhibition, which plays a crucial role in cognitive processes. By selectively
inhibiting a5-GABAARSs, Afizagabar enhances hippocampal synaptic plasticity and exhibits
pro-cognitive effects.[1][2] These properties make Afizagabar a valuable tool for research in
areas such as cognitive neuroscience, neurodegenerative diseases, and psychiatry.

This document provides detailed application notes and protocols for the preparation and use of
Afizagabar stock solutions in a research setting.

Data Presentation

Chemical and Physical Properties of Afizagabar
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Property Value Reference
Molecular Formula C19H12FN302S
Molecular Weight 365.38 g/mol
CAS Number 1398496-82-6
Appearance Light yellow to yellow solid
Purity >98%
Solubility and Storage of Afizagabar
Parameter Details Reference
Solvent Dimethyl sulfoxide (DMSO)

Solubility in DMSO

6.25 mg/mL (17.11 mM)

Preparation Note

Ultrasonication is
recommended to aid
dissolution. Use freshly
opened, anhydrous DMSO as

the compound is hygroscopic.

Storage of Powder

-20°C for up to 3 years; 4°C for

up to 2 years

Storage of Stock Solution

Aliquot and store at -80°C for
up to 6 months or at -20°C for
up to 1 month to avoid

repeated freeze-thaw cycles.

Pharmacological Data
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Parameter Value Target Receptor Reference
ICso0 585 nM a5p2y2

Ki 66 nM a5B3y2

Kb 221 nM a5-GABAAR

Experimental Protocols

1. Preparation of Afizagabar Stock Solutions
This protocol describes the preparation of a 10 mM stock solution of Afizagabar in DMSO.

Materials:

Afizagabar powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Ultrasonic bath

Procedure:
o Calculate the required mass of Afizagabar:
o To prepare 1 mL of a 10 mM stock solution, the required mass is calculated as follows:
» Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )
= Mass (mg) = 10 mmol/L x 0.001 L x 365.38 g/mol x 1000 mg/g = 3.65 mg

e Weighing:
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o Carefully weigh out 3.65 mg of Afizagabar powder and place it into a sterile
microcentrifuge tube.

e Dissolution:

o Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the Afizagabar
powder.

o Vortex the tube for 30-60 seconds to initiate dissolution.

o Place the tube in an ultrasonic bath for 5-10 minutes to ensure complete dissolution.
Visually inspect the solution to confirm that no solid particles remain.

o Storage:

o Aliquot the 10 mM stock solution into smaller volumes (e.g., 20-50 pL) in sterile, light-
protected microcentrifuge tubes.

o Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-
term storage (up to 1 month). Avoid repeated freeze-thaw cycles.

Stock Solution Preparation Table (for different concentrations and volumes)

Desired
. Mass for 1 mL Mass for 5 mL Mass for 10 mL
Concentration
1mM 0.365 mg 1.827 mg 3.654 mg
5 mM 1.827 mg 9.135 mg 18.27 mg
10 mM 3.654 mg 18.27 mg 36.54 mg

2. Application Protocol: In Vitro Neuronal Viability Assay (MTT Assay)

This protocol provides a general guideline for assessing the effect of Afizagabar on the viability
of cultured neurons using an MTT assay.

Materials:
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e Cultured neuronal cells (e.g., primary hippocampal neurons or a suitable neuronal cell line)
o 96-well cell culture plates

o Afizagabar stock solution (10 mM in DMSO)

o Complete cell culture medium

e MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in
PBS)

e Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCI)
o Phosphate-buffered saline (PBS)

e Microplate reader

Procedure:

e Cell Seeding:

o Seed neuronal cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100
pL of complete culture medium.

o Incubate the plate at 37°C in a humidified 5% CO: incubator until the cells are well-
adhered and have reached the desired confluency.

e Preparation of Working Solutions:

o Prepare serial dilutions of Afizagabar from the 10 mM stock solution in complete culture
medium to achieve the desired final concentrations. It is recommended to test a range of
concentrations based on the ICso and Ki values (e.g., 10 nM, 100 nM, 1 uM, 10 uM, 100

UM).

o Ensure the final DMSO concentration in all wells (including controls) is consistent and non-
toxic to the cells (typically < 0.5%).

e Cell Treatment:
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o Carefully remove the medium from the wells and replace it with 100 pL of the medium
containing the different concentrations of Afizagabar.

o Include vehicle control wells (medium with the same final concentration of DMSO as the
treated wells) and untreated control wells.

o Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours).

e MTT Assay:
o After the incubation period, add 10 pL of 5 mg/mL MTT solution to each well.

o Incubate the plate for 2-4 hours at 37°C, allowing viable cells to metabolize the MTT into
formazan crystals.

o Carefully remove the medium and add 100 pL of solubilization solution to each well to
dissolve the formazan crystals.

o Gently shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.
o Data Acquisition:

o Measure the absorbance of each well at a wavelength of 570 nm using a microplate
reader. A reference wavelength of 630 nm can be used to reduce background noise.

o Cell viability is expressed as a percentage of the vehicle-treated control.

Mandatory Visualizations
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Caption: Signaling pathway of Afizagabar in the hippocampus.
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Caption: Experimental workflow for using Afizagabar.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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